![molecular formula C14H12F2N4O2 B7431816 6-[[6-(difluoromethyl)pyrimidin-4-yl]amino]-2-methyl-4H-1,4-benzoxazin-3-one](/img/structure/B7431816.png)
6-[[6-(difluoromethyl)pyrimidin-4-yl]amino]-2-methyl-4H-1,4-benzoxazin-3-one
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Overview
Description
6-[[6-(difluoromethyl)pyrimidin-4-yl]amino]-2-methyl-4H-1,4-benzoxazin-3-one, also known as DFB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in cancer treatment. DFB is a member of the benzoxazinone family of compounds, which have been shown to possess antitumor properties. In
Mechanism of Action
The exact mechanism of action of 6-[[6-(difluoromethyl)pyrimidin-4-yl]amino]-2-methyl-4H-1,4-benzoxazin-3-one is not fully understood, but it is thought to involve the inhibition of several key signaling pathways involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of the PI3K/AKT/mTOR pathway, which is a major regulator of cell growth and survival. This compound has also been shown to inhibit the activity of the MAPK/ERK pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in cancer cells. In vitro studies have shown that this compound induces cell cycle arrest and apoptosis in cancer cells, which are key mechanisms for the inhibition of tumor growth. This compound has also been shown to inhibit the activity of several key signaling pathways involved in cancer cell growth and survival, including the PI3K/AKT/mTOR and MAPK/ERK pathways.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-[[6-(difluoromethyl)pyrimidin-4-yl]amino]-2-methyl-4H-1,4-benzoxazin-3-one in lab experiments is its potent antitumor activity against a wide range of cancer cell lines. This compound has been shown to be effective at inhibiting tumor growth in vitro, which makes it a promising candidate for further development as a cancer treatment. However, one of the main limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to administer the compound to cells in vitro.
Future Directions
There are several future directions for research on 6-[[6-(difluoromethyl)pyrimidin-4-yl]amino]-2-methyl-4H-1,4-benzoxazin-3-one. One area of research is the development of more efficient synthesis methods for this compound, which could improve the yield and purity of the compound. Another area of research is the investigation of the in vivo antitumor activity of this compound, which could provide valuable information on the potential clinical applications of the compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on cancer cells.
Synthesis Methods
The synthesis of 6-[[6-(difluoromethyl)pyrimidin-4-yl]amino]-2-methyl-4H-1,4-benzoxazin-3-one involves the reaction of 6-(difluoromethyl)pyrimidin-4-amine with 2-methyl-4H-1,4-benzoxazin-3-one in the presence of a suitable catalyst. The reaction proceeds through a nucleophilic substitution mechanism and results in the formation of this compound as the main product. The synthesis of this compound has been optimized in recent years, and several methods have been developed to improve the yield and purity of the compound.
Scientific Research Applications
6-[[6-(difluoromethyl)pyrimidin-4-yl]amino]-2-methyl-4H-1,4-benzoxazin-3-one has been extensively studied for its potential applications in cancer treatment. In vitro studies have shown that this compound exhibits potent antitumor activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which are key mechanisms for the inhibition of tumor growth.
Properties
IUPAC Name |
6-[[6-(difluoromethyl)pyrimidin-4-yl]amino]-2-methyl-4H-1,4-benzoxazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F2N4O2/c1-7-14(21)20-9-4-8(2-3-11(9)22-7)19-12-5-10(13(15)16)17-6-18-12/h2-7,13H,1H3,(H,20,21)(H,17,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKANCMXFSWDQAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)NC2=C(O1)C=CC(=C2)NC3=NC=NC(=C3)C(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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